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Compound of Interest

Compound Name: Mercaptomerin

Cat. No.: B1208591 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for researchers, scientists, and drug development professionals handling

Mercaptomerin. Strict adherence to these procedures is critical to ensure personal safety and

minimize environmental risk.

Mercaptomerin, as an organomercury compound, presents significant health hazards. This

guide outlines the necessary personal protective equipment (PPE), step-by-step operational

plans for routine handling and disposal, and emergency procedures for unforeseen incidents.

Quantitative Exposure Limits and Physical Data
A thorough understanding of the exposure limits and physical properties of Mercaptomerin is

fundamental to safe laboratory practices. The following table summarizes key quantitative data.
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Parameter Value Reference

OSHA PEL (Permissible

Exposure Limit) - TWA (8-hr

Time Weighted Average)

0.01 mg/m³ [1]

NIOSH REL (Recommended

Exposure Limit) - TWA
0.01 mg/m³

NIOSH REL - STEL (Short-

Term Exposure Limit)
0.03 mg/m³

IDLH (Immediately Dangerous

to Life or Health)
2 mg/m³ (as Hg) [1]

Molecular Formula C16H27HgNO6S [1]

Appearance Solid powder [2]

Solubility Soluble in DMSO [2]

Storage Temperature (Short-

term)
0 - 4 °C (Dry and dark) [2]

Storage Temperature (Long-

term)
-20 °C (Dry and dark) [2]

Operational Plan: From Receipt to Disposal
A systematic approach to handling Mercaptomerin is crucial to minimize exposure risk. The

following workflow outlines the standard operating procedure.
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Receiving and Inspection

Secure Storage

Store in a cool, dry, dark, and secure area

Handling and Use in a Fume Hood

Transport in secondary containment

Waste Collection

Collect all contaminated materials

Disposal

Label as hazardous waste and arrange for pickup

Click to download full resolution via product page

Standard Operating Procedure for Handling Mercaptomerin

Receiving and Inspection
Upon receipt, visually inspect the package for any signs of damage or leakage.

Wear appropriate PPE (see table below) during inspection.

If the package is compromised, implement the emergency spill procedure immediately.

Storage
Store Mercaptomerin in a cool, dry, dark, and well-ventilated area.[2]

Keep the container tightly closed and protected from light and moisture.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1208591?utm_src=pdf-body-img
https://www.benchchem.com/product/b1208591?utm_src=pdf-body
https://www.benchchem.com/product/b1208591?utm_src=pdf-body
https://www.in.gov/idem/cleanwater/files/swm_sop_trans_use_hand_store_lab_chem.pdf
https://www.ccny.cuny.edu/sites/default/files/2023-07/CCNY%20Laboratory%20Chemical%20Spill%20Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store in a designated and clearly labeled area for toxic chemicals, away from incompatible

materials.

Utilize secondary containment to prevent the spread of potential spills.

Handling and Use
All work with Mercaptomerin must be conducted within a certified chemical fume hood to

minimize inhalation exposure.

Before handling, ensure that a safety shower and eyewash station are readily accessible.

Wear the prescribed PPE at all times.

Use dedicated glassware and equipment. If not possible, thoroughly decontaminate

equipment after use.

Waste Collection
All materials that come into contact with Mercaptomerin, including gloves, disposable lab

coats, and cleaning materials, must be considered hazardous waste.

Collect all waste in a designated, leak-proof, and clearly labeled hazardous waste container.

Do not mix Mercaptomerin waste with other waste streams.

Disposal
Dispose of Mercaptomerin waste through a licensed hazardous waste disposal company.

Follow all local, state, and federal regulations for the disposal of organomercury compounds.

[3][4][5]

Consult with your institution's environmental health and safety (EHS) department for specific

disposal procedures.

Personal Protective Equipment (PPE)
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The correct selection and use of PPE is the most critical barrier between the researcher and

the hazardous properties of Mercaptomerin.

PPE Category Specification Rationale

Hand Protection

Double gloving: Inner layer of

nitrile gloves, outer layer of

heavy-duty, chemical-resistant

gloves (e.g., Silver

Shield®/4H®).

Organomercury compounds

can penetrate standard

laboratory gloves. Double

gloving with appropriate

materials provides enhanced

protection against skin

absorption.

Eye Protection
Chemical splash goggles and

a face shield.

Protects against splashes and

airborne particles, providing

full-face protection.

Body Protection
A lab coat, chemically resistant

apron, and full-length pants.

Prevents skin contact with

spills or splashes.

Foot Protection
Closed-toe shoes made of a

non-porous material.
Protects feet from spills.

Respiratory Protection

A NIOSH-approved respirator

with mercury vapor cartridges

may be required for certain

procedures or in the event of a

spill. Consult your institution's

EHS for specific requirements.

Protects against the inhalation

of toxic mercury vapors.

Emergency Plan: Spills, Exposure, and Fire
Immediate and correct response to an emergency can significantly mitigate the consequences

of an incident involving Mercaptomerin.
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Mercaptomerin Incident

Spill Personal Exposure Fire

Evacuate and Isolate Area Remove Contaminated Clothing Evacuate Area

Notify EHS and Supervisor

Cleanup by Trained Personnel

Wash Affected Area

Seek Immediate Medical Attention

Activate Fire Alarm

Extinguish Fire (if safe)

Click to download full resolution via product page

Emergency Response Protocol for Mercaptomerin Incidents

Spill Response
Evacuate and Isolate: Immediately evacuate the affected area and restrict access.

Ventilate: If it is safe to do so, increase ventilation to the area (e.g., through a fume hood).

Notify: Alert your supervisor and your institution's EHS department at once.

Cleanup:

Spill cleanup should only be performed by trained personnel equipped with the appropriate

PPE, including respiratory protection.

Use a mercury spill kit containing absorbent powder specifically for mercury.
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Gently cover the spill with the absorbent powder, working from the outside in.

Collect the absorbed material using a plastic scoop and place it in a labeled hazardous

waste container.

Do not use a regular vacuum cleaner as this will vaporize the mercury and increase the

inhalation hazard.[6]

Decontaminate the area with a commercially available mercury absorbing compound.[7]

Personal Exposure
Skin Contact:

Immediately remove all contaminated clothing.

Wash the affected area thoroughly with soap and water for at least 15 minutes.

Seek immediate medical attention. Inform medical personnel of the nature of the chemical

exposure.

Eye Contact:

Immediately flush the eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.

Seek immediate medical attention.

Inhalation:

Move the individual to fresh air immediately.

If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial

respiration.

Seek immediate medical attention.

Ingestion:
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Do NOT induce vomiting.

If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Fire Response
In the event of a fire involving Mercaptomerin, evacuate the area and activate the nearest

fire alarm.

If the fire is small and you are trained to do so, use a fire extinguisher suitable for chemical

fires.

Do not use water to extinguish the fire if it can react with other chemicals present.

Inform the fire department that the fire involves an organomercury compound.

By implementing these safety protocols, researchers can significantly reduce the risks

associated with handling Mercaptomerin, ensuring a safer laboratory environment for all. Your

institution's Environmental Health and Safety department is a key resource for any questions or

concerns regarding the handling of this and other hazardous materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States
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